(2Z)-3-[5-(3-chlorophenyl)furan-2-yl]-2-[(4-methoxyphenyl)formamido]-N-(prop-2-en-1-yl)prop-2-enamide (2Z)-3-[5-(3-chlorophenyl)furan-2-yl]-2-[(4-methoxyphenyl)formamido]-N-(prop-2-en-1-yl)prop-2-enamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC14948023
InChI: InChI=1S/C24H21ClN2O4/c1-3-13-26-24(29)21(27-23(28)16-7-9-19(30-2)10-8-16)15-20-11-12-22(31-20)17-5-4-6-18(25)14-17/h3-12,14-15H,1,13H2,2H3,(H,26,29)(H,27,28)/b21-15-
SMILES:
Molecular Formula: C24H21ClN2O4
Molecular Weight: 436.9 g/mol

(2Z)-3-[5-(3-chlorophenyl)furan-2-yl]-2-[(4-methoxyphenyl)formamido]-N-(prop-2-en-1-yl)prop-2-enamide

CAS No.:

Cat. No.: VC14948023

Molecular Formula: C24H21ClN2O4

Molecular Weight: 436.9 g/mol

* For research use only. Not for human or veterinary use.

(2Z)-3-[5-(3-chlorophenyl)furan-2-yl]-2-[(4-methoxyphenyl)formamido]-N-(prop-2-en-1-yl)prop-2-enamide -

Specification

Molecular Formula C24H21ClN2O4
Molecular Weight 436.9 g/mol
IUPAC Name N-[(Z)-1-[5-(3-chlorophenyl)furan-2-yl]-3-oxo-3-(prop-2-enylamino)prop-1-en-2-yl]-4-methoxybenzamide
Standard InChI InChI=1S/C24H21ClN2O4/c1-3-13-26-24(29)21(27-23(28)16-7-9-19(30-2)10-8-16)15-20-11-12-22(31-20)17-5-4-6-18(25)14-17/h3-12,14-15H,1,13H2,2H3,(H,26,29)(H,27,28)/b21-15-
Standard InChI Key UQLXYKPJZVGFKZ-QNGOZBTKSA-N
Isomeric SMILES COC1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(O2)C3=CC(=CC=C3)Cl)/C(=O)NCC=C
Canonical SMILES COC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(O2)C3=CC(=CC=C3)Cl)C(=O)NCC=C

Introduction

Chemical Characterization and Structural Elucidation

Molecular Architecture and Key Features

The compound’s IUPAC name, N-[(Z)-1-[5-(3-chlorophenyl)furan-2-yl]-3-oxo-3-(prop-2-enylamino)prop-1-en-2-yl]-4-methoxybenzamide, systematically describes its connectivity and stereochemistry. Central to its structure is the furan ring substituted at the 5-position with a 3-chlorophenyl group, which introduces steric bulk and modulates electronic properties through the chlorine atom’s inductive effects. The acrylamide moiety bridges the furan system to a 4-methoxybenzamide group, with the (Z)-configuration enforcing a planar geometry that may enhance binding affinity to biological targets.

Table 1: Key Molecular Properties

PropertyValue
Molecular FormulaC24H21ClN2O4\text{C}_{24}\text{H}_{21}\text{ClN}_{2}\text{O}_{4}
Molecular Weight436.9 g/mol
IUPAC NameN-[(Z)-1-[5-(3-chlorophenyl)furan-2-yl]-3-oxo-3-(prop-2-enylamino)prop-1-en-2-yl]-4-methoxybenzamide
Canonical SMILESCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(O2)C3=CC(=CC=C3)Cl)C(=O)NCC=C
Topological Polar Surface Area98.8 Ų (estimated)

The 4-methoxyphenyl substituent contributes to lipophilicity, potentially enhancing membrane permeability, while the prop-2-enyl (allyl) group may participate in covalent interactions with biological nucleophiles.

Synthetic Strategy and Purification

While explicit synthetic details for this compound remain undisclosed in public literature, analogous acrylamide derivatives are typically synthesized via Michael addition or amide coupling reactions . A plausible route involves:

  • Formation of the furan-chlorophenyl intermediate: Suzuki-Miyaura coupling could install the 3-chlorophenyl group onto a brominated furan precursor.

  • Acrylamide backbone assembly: Condensation of the furan intermediate with a β-ketoamide derivative, followed by stereoselective control to enforce the (Z)-configuration.

  • Final functionalization: Coupling the acrylamide with 4-methoxybenzoyl chloride and allylamine to introduce the benzamide and allyl groups.

Purification likely employs column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization from ethanol/water mixtures to achieve >95% purity. The allyl group’s reactivity necessitates inert atmospheric conditions during synthesis to prevent polymerization .

MotifPotential TargetsRationale
3-Chlorophenyl-furanCyclooxygenase-2 (COX-2)Structural similarity to celecoxib derivatives
Methoxybenzamide5-HT₃ receptorsCommon pharmacophore in antiemetics (e.g., ondansetron)
AcrylamideCysteine-dependent kinases (e.g., JAK)Electrophilic β-carbon for covalent binding

The acrylamide’s α,β-unsaturated carbonyl system enables potential covalent inhibition via Michael addition to cysteine thiols in enzyme active sites, a mechanism exploited by drugs like ibrutinib.

Physicochemical and ADMET Profiling

Estimated properties derived from structural analogs suggest:

  • LogP: ~3.1 (moderate lipophilicity, balancing absorption and solubility)

  • Water Solubility: <10 µg/mL (requiring formulation enhancements for oral delivery)

  • CYP450 Interactions: Likely substrate for CYP3A4 due to the methoxy and chlorophenyl groups .

The allyl group may confer metabolic liabilities, predisposing the compound to oxidation by hepatic enzymes, though this could be mitigated through prodrug strategies .

Comparative Analysis with Structural Analogs

Chlorophenyl-Furan Derivatives

Compounds such as N-(5-chloro-2-methoxyphenyl)-3-(5-(2-chlorophenyl)furan-2-yl)acrylamide (PubChem CID 45051054) share the chlorophenyl-furan core but differ in substitution patterns . The ortho-chloro vs. meta-chloro arrangement on the phenyl ring significantly alters steric and electronic profiles, potentially redirecting target selectivity.

Table 3: Impact of Chlorine Position on Bioactivity

Chlorine PositionHypothetical Effect
Meta (3-)Enhanced π-stacking with hydrophobic enzyme pockets
Ortho (2-)Increased steric hindrance, reducing off-target binding

Role of the Allyl Group

The N-(prop-2-en-1-yl) substituent distinguishes this compound from analogs like N-[3-(1H-imidazol-1-yl)propyl] derivatives . While the allyl group may improve solubility through its hydrophobic character, it also introduces a potential site for glutathione conjugation, accelerating metabolic clearance .

Challenges and Future Directions

Despite its promising scaffold, the compound faces development hurdles:

  • Synthetic Complexity: Multi-step synthesis with stringent stereochemical requirements raises production costs.

  • Covalent Binding Risks: Irreversible inhibition via acrylamide could lead to off-target toxicity, necessitating rigorous selectivity profiling.

  • Formulation Limitations: Low aqueous solubility may impede bioavailability, requiring nanoemulsion or lipid-based delivery systems.

Recommendations:

  • Conduct kinome-wide screening to identify primary targets.

  • Explore prodrug modifications (e.g., esterification of the methoxy group) to enhance solubility.

  • Perform in vivo PK/PD studies in rodent models to assess efficacy in inflammation or oncology models.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator